molecular formula C7H12O B3045438 5-Hepten-2-one CAS No. 1071-94-9

5-Hepten-2-one

Cat. No. B3045438
CAS RN: 1071-94-9
M. Wt: 112.17 g/mol
InChI Key: RTYRONIMTRDBLT-ONEGZZNKSA-N
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Description

5-Hepten-2-one , also known as 6-methyl-5-hepten-2-one (MHO) , is an organic compound with the chemical formula C₇H₁₂O . It belongs to the class of ketones and is characterized by its fruity and slightly woody odor. MHO is found in various natural sources, including fruits such as tomatoes, guavas, and papayas. Its presence significantly impacts the flavor profile of these fruits, enhancing their sweet and fruity taste .


Synthesis Analysis

MHO is biologically synthesized during carotenoid metabolism in fruit. Carotenoids serve as precursors, and MHO is derived from these compounds. The biosynthesis pathway involves several steps, starting with isopentenyl-diphosphate (IPP) . Chain elongation leads to the formation of geranylgeranyl-diphosphate (GGPP) , which eventually results in carotenoids. MHO is produced during this process, contributing to the overall flavor of the fruit .


Molecular Structure Analysis

  • IUPAC Standard InChI : InChI=1S/C7H12O/c1-3-4-5-6-7(2)8/h3-4H,5-6H2,1-2H3/b4-3+

Scientific Research Applications

Atmospheric Chemistry

6-Methyl-5-hepten-2-one, a compound related to 5-hepten-2-one, is significant in atmospheric chemistry. It is a product of the biogenic emission linalool and undergoes reactions with various atmospheric radicals. Studies by Smith et al. (1996) in Environmental Science & Technology explored its reactions with OH radicals, NO3 radicals, and O3, providing insights into atmospheric processes and pollutant formation (Smith et al., 1996).

Photochemistry

Research on 5-hexen-2-one, closely related to 5-hepten-2-one, reveals its photochemical stability and the formation of isomers upon photolysis. Srinivasan's work in the Journal of the American Chemical Society showed that despite similarities in ultraviolet absorption with other ketones, its photochemical behavior is distinct, crucial for understanding photoreactions of similar compounds (Srinivasan, 1960).

Flavor Chemistry

5-Methyl-(E)-2-hepten-4-one, a variant of 5-hepten-2-one, is a key flavor compound in hazelnuts. Pfnuer et al. (1999) in Journal of Agricultural and Food Chemistry developed a stable isotope dilution assay for its quantification, highlighting the compound's formation during heat treatment of hazelnuts, important for food science and flavor industry (Pfnuer et al., 1999).

Catalysis

The compound's utility in catalysis is demonstrated by Zienkiewicz-Machnik et al. (2017) in Catalysis Today, who used 6-methyl-5-hepten-2-one in chemoselective flow hydrogenation. They modified nano-nickel catalysts to enhance their ability for C O bond hydrogenation, contributing to advancements in catalyst design and reaction engineering (Zienkiewicz-Machnik et al., 2017).

Biotechnology

In biotechnology, Röthig et al. (1990) in Biotechnology Letters reported the use of 6-methyl-5-hepten-2-one for the continuous stereoselective synthesis of sulcatol, demonstrating the potential of biocatalysis in producing valuable chemical compounds (Röthig et al., 1990).

Entomology

In entomology, 6-Methyl-5-hepten-2-one has been identified as an alarm pheromone in Formica species, as found by Duffield et al. (1977) in the Annals of The Entomological Society of America. This discovery highlights the compound's role in insect communication and behavior (Duffield et al., 1977).

Food Science

Zhou et al. (2021) in the Journal of Chromatographic Science developed a method for determining 6-methyl-5-hepten-2-one in fruits, emphasizing its role as a flavor component and chemical intermediate in fruit metabolism (Zhou et al., 2021).

properties

IUPAC Name

(E)-hept-5-en-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H12O/c1-3-4-5-6-7(2)8/h3-4H,5-6H2,1-2H3/b4-3+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RTYRONIMTRDBLT-ONEGZZNKSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC=CCCC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C/C=C/CCC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H12O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID0064460, DTXSID801315642
Record name 5-Hepten-2-one
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Record name (5E)-5-Hepten-2-one
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Molecular Weight

112.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Hepten-2-one

CAS RN

1071-94-9, 6714-00-7
Record name (5E)-5-Hepten-2-one
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Record name 5-Hepten-2-one, (E)-
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Record name 5-HEPTEN-2-ONE
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Record name 5-Hepten-2-one
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Record name 5-HEPTEN-2-ONE, (E)-
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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